Cas no 1313756-84-1 (Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl-)
Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl-
- 2-Dimethylamino-5-phenylthiazolo-[4,5-b]-pyridine-7-carboxylic acid
- 2-(dimethylamino)-5-phenyl-[1,3]thiazolo[4,5-b]pyridine-7-carboxylic acid
- Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl-
-
- MDL: MFCD16621597
- Inchi: 1S/C15H13N3O2S/c1-18(2)15-17-13-12(21-15)10(14(19)20)8-11(16-13)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,19,20)
- InChI Key: HQYDUJBQTRNDGP-UHFFFAOYSA-N
- SMILES: S1C(=NC2=C1C(C(=O)O)=CC(C1C=CC=CC=1)=N2)N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 387
- XLogP3: 3.3
- Topological Polar Surface Area: 94.6
Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 205763-1g |
2-Dimethylamino-5-phenylthiazolo-[4,5-b]-pyridine-7-carboxylic acid |
1313756-84-1 | 1g |
$1747.00 | 2023-09-07 |
Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl-
Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- (CAS No. 1313756-84-1): A Comprehensive Overview
Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- (CAS No. 1313756-84-1) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thiazolo[4,5-b]pyridine class, which is known for its broad spectrum of biological effects and has been extensively studied for its applications in drug development.
The molecular structure of Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- features a fused ring system consisting of a thiazole ring and a pyridine ring. This particular arrangement contributes to the compound's stability and reactivity, making it a valuable scaffold for designing new pharmaceutical agents. The presence of a carboxylic acid group at the 7-position and a dimethylamino group at the 2-position further enhances its pharmacological potential by providing sites for interaction with biological targets.
In recent years, there has been a growing interest in exploring the therapeutic applications of thiazolo[4,5-b]pyridine derivatives. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- makes it particularly interesting for further investigation.
One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary studies have suggested that it may interact with kinases and other signaling molecules, which are crucial targets in cancer therapy. Additionally, its ability to modulate inflammatory responses makes it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.
The synthesis of Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by the introduction of the pyridine moiety. The subsequent functionalization at the 7-position with a carboxylic acid group and at the 2-position with a dimethylamino group are critical steps that determine the final pharmacological properties of the compound.
The pharmacokinetic profile of this compound is another area of active research. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing effective therapeutic strategies. Preliminary data suggest that it may have favorable pharmacokinetic properties, including good solubility and bioavailability, which are important for oral administration.
One of the most exciting recent developments in the study of thiazolo[4,5-b]pyridine derivatives is their application in targeted therapy. Researchers are exploring ways to link these compounds to specific targeting molecules or nanoparticles to enhance their delivery to disease sites. This approach could significantly improve treatment efficacy while reducing side effects.
The role of computational chemistry in designing and optimizing thiazolo[4,5-b]pyridine derivatives cannot be overstated. Advanced computational methods allow researchers to predict the biological activity of these compounds before they are synthesized, saving time and resources. Molecular modeling techniques are particularly useful for understanding how these compounds interact with biological targets at the atomic level.
In conclusion, Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl- (CAS No. 1313756-84-1) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs targeting various diseases. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in future therapeutic strategies.
1313756-84-1 (Thiazolo[4,5-b]pyridine-7-carboxylic acid,2-(dimethylamino)-5-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)